Cas no 2248311-03-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,6-dioxo-1,2-diazinan-1-yl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,6-dioxo-1,2-diazinan-1-yl)benzoate
• CAS No: 2248311-03-5
• MF: C₁₉H₁₃N₃O₆
• MW: 379.323024511337
• CID: 6040896
• PubChem ID: 165733180
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,6-dioxo-1,2-diazinan-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6522699
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,6-dioxo-1,2-diazinan-1-yl)benzoate
• 2248311-03-5

• Inchi： 1S/C19H13N3O6/c23-15-9-10-16(24)21(20-15)12-7-5-11(6-8-12)19(27)28-22-17(25)13-3-1-2-4-14(13)18(22)26/h1-8H,9-10H2,(H,20,23)
• InChI Key： JZZHYJFDVOOKEG-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)N1C(CCC(N1)=O)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 379.08043514g/mol
• Monoisotopic Mass: 379.08043514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 113Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,6-dioxo-1,2-diazinan-1-yl)benzoate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,6-dioxo-1,2-diazinan-1-yl)benzoate (CAS: 2248311-03-5)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small-molecule modulators targeting protein degradation pathways. Among these, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,6-dioxo-1,2-diazinan-1-yl)benzoate (CAS: 2248311-03-5) has emerged as a promising candidate for targeted protein degradation (TPD) applications. This briefing synthesizes the latest research findings on this compound, focusing on its molecular design, mechanism of action, and potential therapeutic applications.

The compound, featuring a phthalimide scaffold linked to a diazinane-dione moiety via a benzoate ester, is designed to function as a proteolysis-targeting chimera (PROTAC). PROTACs are bifunctional molecules that recruit E3 ubiquitin ligases to induce the degradation of target proteins. Recent studies have demonstrated that this compound exhibits high affinity for cereblon (CRBN), a key E3 ligase component, enabling selective degradation of disease-relevant proteins such as transcription factors and kinases.

In vitro and in vivo studies have revealed that 2248311-03-5 effectively degrades target proteins at nanomolar concentrations, with minimal off-target effects. For instance, a 2023 study published in Journal of Medicinal Chemistry reported its efficacy in degrading BRD4, a protein implicated in cancer and inflammatory diseases, with a DC50 (degradation concentration 50) of 5 nM. The compound's pharmacokinetic profile, including oral bioavailability and metabolic stability, further supports its potential as a clinical candidate.

Ongoing research is exploring the compound's utility in oncology, particularly for hematological malignancies and solid tumors resistant to conventional therapies. Preliminary data from xenograft models indicate significant tumor regression when combined with standard chemotherapeutic agents. Additionally, its application in neurodegenerative diseases, where protein aggregation is a hallmark, is under investigation.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,6-dioxo-1,2-diazinan-1-yl)benzoate represents a cutting-edge tool in chemical biology, with translational potential across multiple therapeutic areas. Future studies will focus on optimizing its selectivity and evaluating its safety profile in clinical trials.